Cas no 1038703-67-1 (4-amino-4-(1-benzothiophen-3-yl)butanoic acid)
4-amino-4-(1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(1-benzothiophen-3-yl)butanoic acid
- 1038703-67-1
- EN300-1833217
-
- Inchi: 1S/C12H13NO2S/c13-10(5-6-12(14)15)9-7-16-11-4-2-1-3-8(9)11/h1-4,7,10H,5-6,13H2,(H,14,15)
- InChI Key: RCPCZXXRBMEEOD-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC1=2)C(CCC(=O)O)N
Computed Properties
- Exact Mass: 235.06669983g/mol
- Monoisotopic Mass: 235.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 91.6Ų
4-amino-4-(1-benzothiophen-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833217-0.05g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-0.1g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-0.25g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-0.5g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-1.0g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1833217-2.5g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-5.0g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1833217-10.0g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1833217-1g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1833217-5g |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid |
1038703-67-1 | 5g |
$2235.0 | 2023-09-19 |
4-amino-4-(1-benzothiophen-3-yl)butanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-amino-4-(1-benzothiophen-3-yl)butanoic acid
Introduction to 4-amino-4-(1-benzothiophen-3-yl)butanoic acid (CAS No. 1038703-67-1)
4-amino-4-(1-benzothiophen-3-yl)butanoic acid, identified by the CAS number 1038703-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines a butanoic acid backbone with an amino group and a benzothiophene substituent. The presence of these functional groups makes it a versatile intermediate in the development of novel bioactive molecules, particularly in the domain of drug discovery and medicinal chemistry.
The molecular structure of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid consists of a four-carbon chain (butanoic acid) with an amino group (-NH₂) at the fourth carbon position, linked to a benzothiophene ring system at the same position. The benzothiophene moiety, a fused heterocyclic aromatic ring containing sulfur, is known for its role in enhancing the pharmacological properties of various therapeutic agents. This structural feature not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets, making it a valuable scaffold for designing molecules with specific pharmacological activities.
In recent years, there has been growing interest in exploring the potential of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid as a building block in medicinal chemistry. Its unique combination of functional groups allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can be further functionalized to introduce additional pharmacophores, while the benzothiophene ring can serve as a recognition element for target proteins or enzymes. This flexibility has made it a subject of interest in the synthesis of small-molecule inhibitors, agonists, and antagonists.
One of the most compelling aspects of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid is its potential role in addressing unmet medical needs. Current research efforts are focused on leveraging its structural features to develop novel therapeutics for various diseases. For example, studies have demonstrated its utility in generating compounds with anti-inflammatory, anticancer, and antimicrobial properties. The benzothiophene moiety, in particular, has been associated with enhanced binding affinity and selectivity towards certain biological targets, which is crucial for developing drugs with minimal side effects.
The synthesis of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the benzothiophene ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, including palladium-catalyzed cross-coupling reactions and enzymatic transformations. These innovations have not only improved the accessibility of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid but also opened new avenues for its application in drug development.
In addition to its pharmaceutical applications, 4-amino-4-(1-benzothiophen-3-yl)butanoic acid has shown promise in material science and industrial chemistry. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For instance, it can be used as a precursor in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. The ability to modify its structure further allows for customization according to specific industrial requirements.
The latest research findings highlight the potential of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid in addressing emerging challenges in medicine and materials science. By integrating cutting-edge synthetic techniques with computational modeling, scientists are uncovering new ways to harness its properties for innovative applications. These efforts are not only expanding our understanding of this compound but also paving the way for future breakthroughs that could benefit society.
In conclusion,4-amino-4-(1-benzothiophen-3-yllutanoic acid (CAS No. 1038703 - 67 - 1) is a multifaceted compound with significant potential across multiple domains. Its unique structure and functional groups make it an invaluable tool in pharmaceutical research, material science, and industrial chemistry. As our understanding of its properties continues to evolve,this compound is poised to play a crucial role in shaping the future of scientific innovation.
1038703-67-1 (4-amino-4-(1-benzothiophen-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)